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Compound of Interest

Compound Name: 2,5-Dimethoxypyridin-3-amine

Cat. No.: B11918384

Get Quote

Part 1: Executive Summary & Immediate Action
Card
Status: Hazardous Chemical Waste (Toxic, Irritant) Primary Disposal Method: High-

Temperature Incineration (via licensed contractor) Prohibited: Do NOT dispose of down the

drain, in trash, or via evaporation.[1][2][3]
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Scenario Immediate Action

Spill (Solid)

Dampen with inert solvent (e.g., PEG-400) to

prevent dust.[2][3][4][5][6] Scoop into a sealed

waste container.

Spill (Liquid)
Absorb with vermiculite or sand.[4][5][7] Place in

a sealed container labeled "Hazardous Waste."

Skin Contact
Wash immediately with soap and water for 15

minutes.[3][4][5][7] Seek medical attention.

Eye Contact

Rinse cautiously with water for 15 minutes.[3][4]

[5][6][7][8][9] Remove contact lenses.[3][6][7]

Seek medical attention.

Part 2: Chemical Profile & Hazard Identification
To ensure proper segregation, the waste generator must understand the chemical properties

that dictate compatibility.[1][2]

Chemical Name: 2,5-Dimethoxypyridin-3-amine[1][3][4][5][6][10][11]

CAS Number: 1211595-19-5[3][4][5][6][7][10]

Molecular Formula: Cngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">
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O

[2][3][4][6]

Hazard Class (GHS):

Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful)[1][3][6][7]
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Skin/Eye Irritation: Category 2/2A (Causes serious irritation)[1][3][6][7]

STOT SE 3: Respiratory Irritation[1][3][6][7]

Expert Insight: As an aminopyridine derivative, this compound possesses basic nitrogen

functionality.[1][2][3][7] It can form salts with acids and may react vigorously with strong

oxidizers.[3][6][7] While not explicitly P-listed (like 4-aminopyridine, P008), it must be treated

with the same level of caution due to the potential for neurological toxicity common in this

structural class.[1][3][6]

Part 3: Pre-Disposal Segregation & Treatment
Effective disposal begins at the bench.[2][3][6][7] Segregation prevents dangerous chemical

reactions in the waste stream.[3][6][7]

Waste Stream Characterization
Assign the waste to one of the following streams based on its physical state:

Waste Type Composition Container Labeling

Solid Waste

Pure substance, contaminated

gloves, weighing boats, paper

towels.[1][2][3][4][5][6]

"Hazardous Waste - Toxic

Solid (Organic)"

Liquid Waste

Solutions in organic solvents

(DMSO, Methanol, DCM).[1][2]

[4][5]

"Hazardous Waste -

Flammable/Toxic Organic"

Aqueous Waste

Solutions in water or buffers

(rare for this lipophilic

compound).[2][3][4][5][6][7]

"Hazardous Waste - Aqueous

Toxic"

Compatibility Check (Crucial)
Do NOT mix with: Strong acids (e.g., Sulfuric acid, Nitric acid) unless part of a controlled

neutralization protocol.[1][2]
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Do NOT mix with: Strong oxidizers (e.g., Peroxides, Permanganates) as this may generate

heat or toxic NOx fumes.[1]

Part 4: Step-by-Step Disposal Protocol
Protocol A: Solid Waste Disposal
For pure powder or contaminated debris.[1][7]

Containment: Collect the solid waste in a clear, sealable polyethylene bag (min 2 mil

thickness) or a wide-mouth HDPE jar.

Double Containment: Place the primary bag/jar inside a secondary waste drum or box

provided by your EHS department.[2][3][6][7]

Labeling: Affix a hazardous waste tag immediately.[2][3][6][7]

Constituents: "2,5-Dimethoxypyridin-3-amine" (Do not use abbreviations).[3][4][6][7]

Hazard Checkboxes: Toxic, Irritant.[1][3][7]

Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

Protocol B: Liquid Waste Disposal
For reaction mixtures or stock solutions.[1]

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container

(usually HDPE or glass).[2][3][7]

Preferred Solvents: Methanol, Ethanol, DMSO, Dichloromethane.[1][2]

Transfer: Pour the solution into the "Organic Waste" carboy using a funnel to prevent

splashing.

Note: If the solution is acidic, neutralize to pH 6-8 before adding to a general organic

waste drum to prevent drum corrosion or gas generation.[1][3][6][7]
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Rinsing: Rinse the original vessel with a small volume of solvent (e.g., acetone) and add the

rinsate to the waste container.[2][3][7]

Closure: Cap the container tightly. Do not leave funnels in the bottle neck.

Protocol C: Empty Container Management (Triple Rinse)
RCRA regulations require containers to be "RCRA Empty" before disposal as trash.[1][2][3][6]

Rinse 1: Add solvent (methanol or acetone) to 10% of the container volume.[2][3][6][7] Shake

well. Pour rinsate into Liquid Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Defacing: Cross out the original label. Mark as "Empty."

Disposal: Discard the clean, dry container in the glass recycling or regular trash, depending

on facility rules.

Part 5: Regulatory Compliance & Transportation[1]
Transport Classification (DOT/IATA)
When handing over waste to a licensed contractor, ensure the manifest reflects the following

likely classification (if not part of a commingled lab pack):

UN Number: UN 2811[1][3][7]

Proper Shipping Name: Toxic solid, organic, n.o.s. (2,5-Dimethoxypyridin-3-amine)[1][3][4]

[6]

Hazard Class: 6.1

Packing Group: III

Regulatory Status (USA - EPA/RCRA)[2][3][4][6][7]
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Waste Code: Not explicitly P-listed or U-listed.

Characteristic: If the waste contains flammable solvents, it carries the D001 (Ignitable) code.

[1][2][3] If it exhibits toxicity via TCLP (unlikely for this specific isomer but possible for

pyridine class), it could carry D038.[1][3][7]

Best Practice: Manage as Non-specific Hazardous Waste to ensure incineration.[2][3][6][7]

Part 6: Workflow Visualization

Waste Generation
(2,5-Dimethoxypyridin-3-amine)

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Liquid Waste
(Solvent Solutions) Empty Container

1. Bag in Polyethylene
2. Secondary Containment

3. Label 'Toxic Solid'

1. Verify Solvent Compatibility
2. Pour into Organic Waste Carboy

3. Label 'Flammable/Toxic'

1. Triple Rinse with Solvent
2. Collect Rinsate as Liquid Waste

3. Deface Label -> Trash

Final Fate:
High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Caption: Decision logic for segregating and processing 2,5-Dimethoxypyridin-3-amine waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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